Cas no 403834-40-2 (2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-methylphenyl)acetamide)

2-(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-methylphenyl)acetamide is a specialized organic compound featuring a 1,2,4-triazole core linked to a thioether-acetamide moiety. Its molecular structure, incorporating both a heterocyclic triazole and an aromatic methylphenyl group, suggests potential utility in medicinal chemistry and agrochemical applications. The compound’s distinct sulfanylacetamide bridge may enhance binding affinity in biological systems, while the methyl substituents contribute to improved lipophilicity and metabolic stability. This scaffold is of interest for researchers exploring enzyme inhibition or receptor modulation, particularly in the development of novel therapeutic agents or crop protection chemicals. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in targeted molecular design.

2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-methylphenyl)acetamide structure

403834-40-2 structure

Product Name:2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-methylphenyl)acetamide

CAS No:403834-40-2

MF:C₁₂H₁₄N₄OS

MW:262.330760478973

CID:5930268

PubChem ID:857566

Update Time:2025-05-28

2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-methylphenyl)acetamide
- Acetamide, N-(3-methylphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-
- CHEMBL1354652
- 2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(m-tolyl)acetamide
- BRD-K82844086-001-01-2
- AKOS001030874
- CBKinase1_007732
- 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-methylphenyl)acetamide
- SR-01000281222
- Z19813923
- CBKinase1_020132
- 403834-40-2
- N-(3-methylphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide
- SR-01000281222-1
- HMS1808D13
- F1016-0193
- NCGC00102868-01
- N-(3-methylphenyl)-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
- Inchi： 1S/C12H14N4OS/c1-9-4-3-5-10(6-9)14-11(17)7-18-12-15-13-8-16(12)2/h3-6,8H,7H2,1-2H3,(H,14,17)
- InChI Key： IMDGYLUXBZBWTC-UHFFFAOYSA-N
- SMILES： C(NC1=CC=CC(C)=C1)(=O)CSC1N(C)C=NN=1

Computed Properties

Exact Mass: 262.08883226g/mol
Monoisotopic Mass: 262.08883226g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 289
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 85.1Å²

Experimental Properties

Density: 1.28±0.1 g/cm3(Predicted)
pka: 13.02±0.70(Predicted)

2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(3-methylphenyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1016-0193-2μmol	2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-methylphenyl)acetamide	403834-40-2	90%+	2μmol	$85.5	2023-07-28
Life Chemicals	F1016-0193-5μmol	2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-methylphenyl)acetamide	403834-40-2	90%+	5μmol	$94.5	2023-07-28
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Life Chemicals	F1016-0193-1mg	2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-methylphenyl)acetamide	403834-40-2	90%+	1mg	$81.0	2023-07-28
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